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Compound of Interest

Compound Name: Allyl bromoacetate

CAS No.: 40630-84-0

Cat. No.: B1268097 Get Quote

Document Control: Version 1.0 | Target Audience: R&D Scientists, Process Chemists

Executive Summary
Allyl bromoacetate (CAS: 7060-55-1) is a bifunctional alkylating agent combining a reactive

ester, an allylic moiety, and an

-bromo functionality. This structural density grants it high utility in organic synthesis but renders
it thermodynamically unstable.

Core Directive: Store at 2–8°C under an inert atmosphere (Ar or N₂) in amber glass. Critical

Hazard: Potent lachrymator. Handle strictly within a chemical fume hood.

Failure to adhere to these protocols results in rapid degradation via hydrolysis (moisture),

polymerization (light/radical initiation), and darkening (bromide oxidation).

Chemical Profile & Reactivity
To understand the storage requirements, one must understand the molecule's inherent

instability vectors.
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Property Specification Critical Implication

CAS Number 7060-55-1 Verification ID

Structure Bifunctional electrophile

Physical State
Clear, colorless to pale yellow

liquid
Yellow/Brown = Degradation

Boiling Point ~73°C (10 Torr) Volatile; vapor hazard

Reactivity Class -Haloester / Allylic Ester
Susceptible to hydrolysis &

polymerization

Sensitivities Moisture, Light, Heat, Base
Requires rigorous

environmental control

The Instability Triad
Allyl bromoacetate degrades through three primary mechanisms. Understanding these

dictates the storage protocol.

Hydrolysis (Moisture Driven): The ester linkage is susceptible to acid-catalyzed hydrolysis,

generating bromoacetic acid (corrosive solid) and allyl alcohol (toxic liquid). The HBr

released from bromide degradation autocatalyzes this process.

Radical Polymerization (Light/Oxygen Driven): The allyl group (

) is prone to radical-initiated polymerization or oxidative cross-linking, especially in the
presence of light (

) or peroxides.

Bromide Oxidation (Heat/Light Driven): The C-Br bond is relatively weak. Homolytic cleavage

releases bromine radicals, leading to discoloration (darkening) and the formation of HBr,

which further corrodes packaging and accelerates hydrolysis.

Storage Protocols: The "Cold-Dark-Dry" Standard
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This protocol is designed to be a self-validating system. If the compound deviates from the

physical description (clear liquid), the storage conditions have been breached.

Primary Containment
Material: Borosilicate Glass (Type I). Do not use metal containers (Fe/steel catalyzes Friedel-

Crafts type alkylation/degradation).

Closure: Teflon (PTFE)-lined screw caps. Polyethylene liners are permeable to brominated

organics over time; PTFE is mandatory to prevent cap degradation and evaporation.

Headspace: Backfill with dry Argon or Nitrogen after every use. Oxygen promotes radical

formation; moisture promotes hydrolysis.

Environmental Conditions[5]
Temperature:2°C to 8°C (Refrigerated).

Why? Arrhenius kinetics dictate that lowering temperature significantly retards the rate of

ester hydrolysis and spontaneous polymerization.

Light:Amber Glass or foil-wrapped containers.

Why? UV radiation cleaves the C-Br bond and initiates allylic radical formation.

Location: Flammables refrigerator rated for volatile organics.

Secondary Containment (Lachrymator Control)
Due to its lachrymatory nature, a single barrier is insufficient for safety.

Store the primary glass bottle inside a sealed secondary container (e.g., a wide-mouth

polyethylene jar with a screw top) containing a small amount of activated charcoal or

vermiculite to absorb potential leaks and odors.

Degradation Pathways (Visualization)
The following diagram illustrates the cascade of failure if storage conditions are unmet.
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Figure 1: Mechanistic degradation pathways of Allyl Bromoacetate showing moisture and light

sensitivity.

Handling & Safety Workflows
Personal Protective Equipment (PPE)

Respiratory: Work strictly in a certified chemical fume hood.

Eyes: Chemical splash goggles (Face shield recommended if handling >50mL).

Skin: Double gloving recommended. Nitrile is generally acceptable for splash protection, but

Silver Shield/4H laminate gloves provide superior permeation resistance for brominated

alkylating agents.

Decontamination Protocol
Spills must be neutralized immediately to prevent lachrymatory vapor release.

Isolate: Evacuate the immediate area if the spill is outside the hood.

Neutralize: Treat the spill with a solution of 10% Sodium Thiosulfate and Sodium

Bicarbonate.
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Chemistry: Thiosulfate neutralizes the alkyl bromide (alkylation of sulfur) and reduces free

bromine; bicarbonate neutralizes the acid byproducts.

Clean: Absorb with vermiculite and dispose of as hazardous halogenated waste.

Quality Control & Validation
Before using stored material in critical synthesis (e.g., GMP steps), validate purity.

Test Acceptance Criteria Signs of Degradation

Visual Inspection Clear, colorless liquid
Yellow/Orange tint (Free Br₂);

Turbidity (Polymer)

¹H NMR (CDCl₃) Sharp doublets/singlets

Broadening peaks (Polymer);

New peaks at ~4.0 ppm (Allyl

alcohol)

TLC (Silica) Single spot
Streaking (Acid degradation);

Baseline material (Polymer)

Decision Logic for Usage
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Figure 2: Go/No-Go decision tree for evaluating stored Allyl Bromoacetate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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